Cas no 55805-13-5 (3-(Difluoromethyl)benzonitrile)

3-(Difluoromethyl)benzonitrile structure
55805-13-5 structure
Product Name:3-(Difluoromethyl)benzonitrile
CAS No:55805-13-5
Molecular Formula:C8H5F2N
Molecular Weight:153.128808736801
MDL:MFCD19053256
CID:350840
PubChem ID:22268860

3-(Difluoromethyl)benzonitrile Properties

Names and Identifiers

    • 3-(Difluoromethyl)benzonitrile
    • 3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride
    • Benzonitrile, 3-(difluoromethyl)-
    • 3-Cyanobenzal fluoride
    • 3-difluoromethyl-benzonitrile
    • AK110602
    • CTK1F6049
    • SureCN2514465
    • 1-Cyano-3-(difluoromethyl)benzene
    • ZB1068
    • AKOS016008983
    • SCHEMBL2514465
    • EN300-154706
    • TQU0195
    • SB85456
    • A870095
    • MFCD19053256
    • PS-8903
    • DTXSID70624095
    • CS-0144652
    • FT-0686158
    • Z1238572805
    • 3-(Difluoromethyl)benzonitrile, 97%
    • AT40360
    • 55805-13-5
    • BBL101894
    • DB-347666
    • 3-(difluoromethyl)benzonitrile
    • STL555691
    • MDL: MFCD19053256
    • InChIKey: IIIPGVXKHUPPJQ-UHFFFAOYSA-N
    • Inchi: 1S/C8H5F2N/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,8H
    • SMILES: FC(C1C=CC=C(C#N)C=1)F

Computed Properties

  • Exact Mass: 153.03905
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 153.03900549g/mol
  • Heavy Atom Count: 11
  • Complexity: 170
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
  • Refractive Index: n20/D 1.496
  • Flash Point: Fahrenheit: >230 ° f
    Celsius: >110 ° c
  • Density: 1.228 g/mL at 25 °C

3-(Difluoromethyl)benzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00E6RX-500mg
3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride
55805-13-5 97%
500mg
$161.00 2024-04-29
A2B Chem LLC
AG61165-100mg
3-(Difluoromethyl)benzonitrile
55805-13-5 95%
100mg
$55.00
abcr
AB531556-1 g
3-(Difluoromethyl)benzonitrile; .
55805-13-5
1g
€173.50 2023-07-11
Alichem
A019098167-1g
3-(Difluoromethyl)benzonitrile
55805-13-5 95%
1g
$206.04 2023-09-01
Apollo Scientific
PC49196-1g
3-(Difluoromethyl)benzonitrile
55805-13-5
1g
£18.00 2025-02-21
Chemenu
CM125670-1g
3-(difluoromethyl)benzonitrile
55805-13-5 95%
1g
$219
Crysdot LLC
CD12061202-1g
3-(Difluoromethyl)benzonitrile
55805-13-5 95+%
1g
$232 2024-07-24
Enamine
EN300-154706-0.05g
3-(difluoromethyl)benzonitrile
55805-13-5 95%
0.05g
$19.0 2023-05-03
eNovation Chemicals LLC
Y1226020-5g
3-(difluoromethyl)benzonitrile
55805-13-5 95%
5g
$550 2024-06-03
TRC
D452303-50mg
3-(Difluoromethyl)benzonitrile
55805-13-5
50mg
$ 50.00 2022-06-05

3-(Difluoromethyl)benzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:55805-13-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55805-13-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

3-(Difluoromethyl)benzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:55805-13-5)3-(Difluoromethyl)benzonitrile
A870095
Purity:99%/99%
Quantity:5g/25g
Price($):180.0/614.0